1-[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidine-4-carbonyl]-4-methylpiperazine

• IUPAC Name: 1-(5-fluoro-2-methoxyphenyl)sulfonyl-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H23FN2O4S/c1-11(2)18-16(20)12-6-8-19(9-7-12)24(21,22)15-10-13(17)4-5-14(15)23-3/h4-5,10-12H,6-9H2,1-3H3,(H,18,20)
• InChI Key: DOGXMCSEMURLNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C16H23FN2O4S
• Molecular Weight: 358.4 g/mol

Description

The compound is a complex organic molecule that includes several functional groups such as a fluoro-methoxybenzenesulfonyl group, a piperidine carbonyl group, and a methylpiperazine group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions. For instance, the synthesis could involve the formation of the piperidine ring, followed by the introduction of the sulfonyl and carbonyl groups. The fluoro-methoxybenzene group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The piperidine rings would likely contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the piperidine ring could undergo reactions at the nitrogen atom or at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its polarity, solubility, stability, and reactivity would be influenced by the functional groups present in the molecule.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be explored for use in fields such as medicinal chemistry, materials science, or chemical synthesis.